Cas no 1204-29-1 (1-Ethyl-2,4-dinitrobenzene)

• Product Name: 1-Ethyl-2,4-dinitrobenzene
• CAS No: 1204-29-1
• MF: C₈H₈N₂O₄
• MW: 196.160121917725
• CID: 233399
• PubChem ID: 70999
• Update Time: 2025-04-19

1-Ethyl-2,4-dinitrobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene,1-ethyl-2,4-dinitro-
• 1-Ethyl-2,4-dinitrobenzene
• AKOS005086907
• 2W-0035
• DTXSID90152845
• 2,4-Dinitro-1-ethylbenzene
• H47R6AUS6R
• UNII-H47R6AUS6R
• EINECS 214-875-3
• RPQSKHWNIKZEAI-UHFFFAOYSA-N
• Benzene, 1-ethyl-2,4-dinitro-
• 1204-29-1
• SCHEMBL188306
• NS00023916

• Inchi： 1S/C8H8N2O4/c1-2-6-3-4-7(9(11)12)5-8(6)10(13)14/h3-5H,2H2,1H3
• InChI Key： RPQSKHWNIKZEAI-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C=CC=1CC)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 196.04844
• Monoisotopic Mass: 196.04840674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 91.6Ų

Experimental Properties

• PSA: 86.28

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes